Cas no 918882-17-4 (Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid,5,7-dichloro-6-[(3-fluorophenyl)methyl]-, ethyl ester)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid,5,7-dichloro-6-[(3-fluorophenyl)methyl]-, ethyl ester
• CAS No: 918882-17-4
• MF: C₁₆H₁₂Cl₂FN₃O₂
• MW: 368.189785003662
• CID: 769367
• PubChem ID: 76852214
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid,5,7-dichloro-6-[(3-fluorophenyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid,5,7-dichloro-6-[(3-fluorophenyl)methyl]-, ethyl ester
• 918882-17-4
• SCHEMBL5598000
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid,5,7-dichloro-6-[(3-fluorophenyl)methyl]-,ethyl ester

• Inchi： 1S/C16H12Cl2FN3O2/c1-2-24-16(23)12-8-20-22-14(18)11(13(17)21-15(12)22)7-9-4-3-5-10(19)6-9/h3-6,8H,2,7H2,1H3
• InChI Key： WLLNXYUKLWOYHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC2=C(C(=O)OCC)C=NN21)Cl)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 367.0290602g/mol
• Monoisotopic Mass: 367.0290602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 56.5Ų